Cas no 1805517-70-7 (Methyl 5-cyano-2,3-dimethylbenzoate)

• Product Name: Methyl 5-cyano-2,3-dimethylbenzoate
• CAS No: 1805517-70-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4949758
• Update Time: 2025-10-28

Methyl 5-cyano-2,3-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2,3-dimethylbenzoate

• Inchi： 1S/C11H11NO2/c1-7-4-9(6-12)5-10(8(7)2)11(13)14-3/h4-5H,1-3H3
• InChI Key： TWUBNEGYVQUQCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC(C)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-2,3-dimethylbenzoate

Exploring Methyl 5-cyano-2,3-dimethylbenzoate (CAS No. 1805517-70-7): Properties, Applications, and Industry Insights

Methyl 5-cyano-2,3-dimethylbenzoate (CAS No. 1805517-70-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a cyano group and methyl ester functionality on a dimethyl-substituted benzene ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₁NO₂, and precise chemical structure make it valuable for designing bioactive molecules, aligning with the growing demand for high-performance intermediates in drug discovery.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl 5-cyano-2,3-dimethylbenzoate. Researchers are exploring catalytic methods to enhance yield while minimizing waste, addressing sustainability concerns frequently searched in platforms like Google Scholar. The compound’s lipophilicity and electron-withdrawing properties also make it relevant in developing crop protection agents, a hot topic given global food security challenges. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for industrial applications.

In pharmaceuticals, CAS 1805517-70-7 is investigated for its potential as a building block in kinase inhibitors and anti-inflammatory drugs. Its benzoate core allows modular derivatization, a feature highlighted in recent AI-driven drug design studies. Meanwhile, material scientists exploit its aromatic stability to create advanced polymers with tailored thermal properties. These multidisciplinary applications resonate with searches like “specialty chemicals for drug formulation” or “benzoate derivatives in materials science,” reflecting user intent across academic and industrial audiences.

Quality control protocols for Methyl 5-cyano-2,3-dimethylbenzoate emphasize compliance with ICH guidelines, ensuring safety in downstream uses. Storage recommendations (e.g., inert atmosphere, 2–8°C) align with best practices for lab-scale reagents, a common query among procurement specialists. As regulatory landscapes evolve, documentation like COA (Certificate of Analysis) and MSDS remains crucial, addressing compliance-related searches in regions like the EU and North America.

The future of 1805517-70-7 lies in scalable production and novel applications. With computational chemistry tools predicting its reactivity patterns, researchers are unlocking efficiencies in synthetic routes. This aligns with industry 4.0 trends, where digital twins of chemical processes optimize R&D timelines. As patent filings involving this compound rise, its role in next-gen therapeutics and smart materials continues to expand, offering actionable insights for stakeholders monitoring emerging chemical entities.